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Compound of Interest

Compound Name: Germane, tributylchloro-

CAS No.: 2117-36-4

Cat. No.: B1593894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex chemical synthesis, organogermanium compounds like

tributylchlorogermane present unique opportunities and significant hazards. As your partner in

laboratory safety, this guide moves beyond mere product specifications to provide a deep,

actionable framework for handling this reactive chemical with the expertise and confidence

required in a high-stakes research environment. Our focus is to empower you with the

knowledge to not only use this compound effectively but to manage its entire lifecycle in your

laboratory—from procurement to disposal—with an unwavering commitment to safety.

The Critical Hazard Profile: Understanding
Tributylchlorogermane and its Byproducts
Tributylchlorogermane (C₁₂H₂₇ClGe) is a colorless to straw-colored liquid that demands

respect.[1] While organogermanium compounds are generally considered less toxic than their

tin and lead counterparts, a lack of extensive toxicological data necessitates a cautious

approach.[2][3] The primary hazards associated with tributylchlorogermane are its reactivity

with water and its potential to cause severe skin burns and eye damage.[1][4]
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A critical and often overlooked danger arises from its reaction with moisture.

Tributylchlorogermane reacts with water, including atmospheric humidity, in a hydrolysis

reaction.[4] While the primary products are tributylgermanol and hydrochloric acid, the potential

for the formation of germane (GeH₄) gas, especially under certain conditions, cannot be

dismissed.

Germane Gas: A Silent Threat

Germane is a colorless, pungent, and extremely flammable gas that is toxic if inhaled.[1][4][5] It

is pyrophoric, meaning it can ignite spontaneously in air.[1][5] Exposure to germane can lead to

a range of health effects, from irritation of the eyes, skin, and respiratory system to more

severe outcomes like kidney damage and central nervous system depression, which can be

fatal.[4]

Table 1: Key Properties of Tributylchlorogermane

Property Value Source

Molecular Formula C₁₂H₂₇ClGe [6]

Molecular Weight 279.44 g/mol [4]

Boiling Point 270 °C (lit.) [4][7]

Density 1.054 g/mL at 25 °C (lit.) [4][7]

Flash Point >110 °C (>230 °F) [4]

Reactivity
Reacts slowly with

moisture/water
[4]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is non-negotiable when handling tributylchlorogermane. The

following provides a minimum standard; however, a site-specific risk assessment should always

be conducted to determine if additional protection is required.
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Core PPE Requirements:
Eye and Face Protection: Chemical splash goggles are mandatory.[6] Given the corrosive

nature of tributylchlorogermane and its reaction byproducts, a full-face shield worn over

safety goggles is strongly recommended, especially when handling larger quantities or

during procedures with a high risk of splashing.

Skin Protection:

Gloves: Chemically resistant gloves are essential. Nitrile or neoprene gloves are

recommended.[6] Always inspect gloves for any signs of degradation or perforation before

use. Double gloving can provide an additional layer of protection.

Lab Coat/Apron: A flame-resistant lab coat should be worn over personal clothing. For

tasks with a higher splash potential, a chemically resistant apron or coveralls should be

utilized.[6]

Respiratory Protection: All manipulations of tributylchlorogermane should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[6] If there is a

potential for exceeding exposure limits or in the event of a spill, a full-face respirator with

cartridges appropriate for organic vapors and acid gases should be used by trained

personnel.

PPE Selection Workflow
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Risk Assessment

PPE Selection

Identify Task:
- Small scale transfer
- Large scale reaction

- Spill cleanup

Eye/Face Protection:
- Goggles (min)

- Goggles + Face Shield
determines

Body Protection:
- Flame-resistant lab coat

- Chemical-resistant apron/coveralls

guides

Assess Quantity:
- <10 mL

- 10-100 mL
- >100 mL

Hand Protection:
- Nitrile/Neoprene (single)

- Double Gloving

influences

Evaluate Environment:
- Fume hood

- Benchtop (not recommended)
- Glovebox

Respiratory Protection:
- Fume Hood (primary)

- Full-face respirator (spills/emergencies)

dictates

Click to download full resolution via product page

Caption: PPE selection workflow for handling tributylchlorogermane.

Operational Plan: Safe Handling from Bench to
Storage
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

incidents.

Handling Procedures
Preparation:
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Ensure a certified chemical fume hood is operational and the sash is at the appropriate

working height.

Assemble all necessary equipment and reagents before introducing tributylchlorogermane.

Have a spill kit readily accessible. The kit should contain a neutral absorbent material

(e.g., vermiculite or sand), and a sealed container for waste. Do not use water or reactive

absorbents.

Dispensing and Use:

Work with the smallest quantity of tributylchlorogermane necessary for the experiment.

Use a syringe or cannula for transfers to minimize exposure to air and moisture.

Keep the container tightly sealed when not in use.

Be mindful of static discharge, which can be an ignition source for any germane gas that

may form. Grounding of equipment may be necessary for larger scale operations.

Post-Procedure:

Decontaminate all equipment that has come into contact with tributylchlorogermane. A

rinse with an appropriate organic solvent (e.g., hexane or toluene) followed by a final rinse

with acetone is a common practice. All rinsates must be collected as hazardous waste.

Wipe down the work area in the fume hood with a cloth dampened with a suitable solvent,

followed by a final wipe with a dry cloth. Dispose of all cleaning materials as hazardous

waste.

Storage
Store tributylchlorogermane in a tightly sealed, original container in a cool, dry, well-

ventilated area away from incompatible materials such as water, acids, and oxidizing agents.

The storage area should be a designated, properly labeled cabinet for reactive and

flammable materials.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plan: Managing the
Unexpected
A clear and practiced emergency plan is paramount.

Spill Response
The immediate response to a spill is critical to prevent escalation.

For a small spill (a few milliliters) inside a fume hood:

Alert personnel: Inform others in the immediate area.

Containment: Use a non-reactive absorbent material like sand or vermiculite to absorb the

spill.

Cleanup: Carefully scoop the absorbed material into a designated, labeled, and sealed

container for hazardous waste.

Decontamination: Decontaminate the spill area as described in the post-procedure handling

section.

For a large spill or any spill outside of a fume hood:

Evacuate: Immediately evacuate the laboratory, closing the doors behind you to contain any

potential germane gas.

Alert: Activate the nearest fire alarm and notify your institution's emergency response team

or call 911.[4][8]

Isolate: Prevent entry to the affected area.

Information: Be prepared to provide the emergency response team with the Safety Data

Sheet (SDS) for tributylchlorogermane and inform them of the potential for germane gas

formation.

Emergency Response Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.epa.gov/emergency-response/classic-emergencies
https://www.epa.gov/emergency-response/emergency-response-and-recognizing-hazardous-substance-releases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size
and Location

Small Spill
(< 5 mL)

in Fume Hood

Small & Contained

Large Spill
(> 5 mL) or

Outside Hood

Large or Uncontained

Contain with non-reactive absorbent.
Collect in sealed container.

Decontaminate area.
EVACUATE LAB

Activate Fire Alarm
Call Emergency Services

Click to download full resolution via product page

Caption: Decision-making process for tributylchlorogermane spills.

Disposal Plan
All waste containing tributylchlorogermane, including empty containers, contaminated

materials, and rinsates, must be treated as hazardous waste.

Waste Collection:

Collect all tributylchlorogermane waste in a dedicated, properly labeled, and sealed

container. The container should be compatible with the waste and stored in a secondary
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containment bin.

Do not mix tributylchlorogermane waste with other chemical waste streams unless

compatibility has been confirmed.

Empty Containers:

"Empty" containers that held tributylchlorogermane are still considered hazardous waste

as they will contain residue. Do not rinse with water.

Triple rinse the container with a suitable organic solvent (e.g., hexane or toluene) and

collect the rinsate as hazardous waste. The rinsed container can then be disposed of

according to your institution's guidelines for empty chemical containers.

Disposal:

Arrange for the disposal of all tributylchlorogermane waste through your institution's

hazardous waste management program.[9][10] Ensure that the waste is clearly labeled

with its contents.

By integrating these safety protocols into your laboratory's standard operating procedures, you

can effectively mitigate the risks associated with tributylchlorogermane and foster a culture of

safety and responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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